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Introduction
Btk-IN-15 is a potent and orally bioavailable inhibitor of Bruton's tyrosine kinase (BTK).[1] BTK

is a critical non-receptor tyrosine kinase in the B-cell antigen receptor (BCR) signaling pathway,

playing a central role in B-cell development, differentiation, and survival. Dysregulation of BTK

signaling is implicated in various B-cell malignancies and autoimmune diseases, making it a

key therapeutic target. Btk-IN-15 demonstrates high selectivity and anti-tumor activity, inducing

apoptosis in cancer cells.[1] These application notes provide detailed information on the

recommended solvent, storage conditions, and experimental protocols for the effective use of

Btk-IN-15 in research settings.

Recommended Solvent and Storage Conditions
Proper handling and storage of Btk-IN-15 are crucial to maintain its stability and activity. The

following are the recommended solvent and storage conditions based on manufacturer

guidelines.

Solvent for Stock Solutions:

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing concentrated stock

solutions of Btk-IN-15.[2][3][4][5] For cell-based assays, it is critical to ensure that the final

concentration of DMSO in the culture medium is less than 0.5% to avoid cytotoxicity.[4]
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Storage Conditions:

Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Table 1: Recommended storage conditions for Btk-IN-15.[4]

Handling Instructions:

Before opening the vial, centrifuge it to ensure that the compound, which may have adhered

to the cap or walls during transport, is collected at the bottom.

Prepare stock solutions by dissolving the powder in DMSO. Gentle warming in a 37°C water

bath can aid in complete dissolution.[6]

For long-term storage of stock solutions, aliquot into smaller volumes to avoid repeated

freeze-thaw cycles.[2][3][4]

Quantitative Data
Btk-IN-15 has been characterized by its potent inhibitory activity against BTK and various

cancer cell lines. The following tables summarize the key quantitative data.

Target IC50

BTK 0.7 nM

TMD8 (Lymphoma Cell Line) 2.6 nM

REC-1 (Mantle Cell Lymphoma) 1.7 nM

BTK autophosphorylation (Tyr223) 1.49 nM

hERG channel 4.38 µM
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Table 2: In vitro inhibitory activity of Btk-IN-15.[1]

Cell Line Assay Effect Concentration Time

TMD8
Cell Cycle

Analysis
G1 phase arrest 1-100 nM 48 h

TMD8 Apoptosis Assay
Induction of

apoptosis
10-1000 nM 72 h

Table 3: Cellular effects of Btk-IN-15.[1]

Experimental Protocols
The following are detailed protocols for key experiments to evaluate the efficacy of Btk-IN-15.

Biochemical BTK Kinase Assay
This protocol describes a method to determine the in vitro inhibitory activity of Btk-IN-15
against purified BTK enzyme.

Materials:

Recombinant human BTK enzyme

Kinase buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01%

Tween-20)

ATP

Substrate (e.g., poly(Glu, Tyr) 4:1)

Btk-IN-15

ADP-Glo™ Kinase Assay Kit (or similar)

Microplate reader

Procedure:
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Prepare a serial dilution of Btk-IN-15 in kinase buffer.

In a 96-well plate, add the BTK enzyme, the substrate, and the Btk-IN-15 dilutions.

Initiate the kinase reaction by adding ATP.

Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase

Assay Kit according to the manufacturer's instructions.

Determine the IC50 value by plotting the percentage of inhibition against the log

concentration of Btk-IN-15.

Cell Viability Assay (MTT Assay)
This protocol measures the effect of Btk-IN-15 on the proliferation of cancer cell lines.

Materials:

Cancer cell line (e.g., TMD8, REC-1)

Complete cell culture medium

Btk-IN-15

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

DMSO

96-well plates

Microplate reader

Procedure:

Seed the cells in a 96-well plate at a suitable density and allow them to attach overnight.
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Treat the cells with a serial dilution of Btk-IN-15 and incubate for the desired duration (e.g.,

72 hours).

Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to

form formazan crystals.

Add DMSO to each well to dissolve the formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability relative to the untreated control and determine the

IC50 value.

Western Blot for BTK Phosphorylation
This protocol assesses the ability of Btk-IN-15 to inhibit the autophosphorylation of BTK in

cells.

Materials:

Cancer cell line expressing BTK

Btk-IN-15

Lysis buffer

Primary antibodies (anti-phospho-BTK (Tyr223), anti-total BTK)

Secondary antibody (HRP-conjugated)

Chemiluminescent substrate

Western blotting equipment

Procedure:

Treat the cells with various concentrations of Btk-IN-15 for a specified time (e.g., 2 hours).

Lyse the cells and collect the protein lysates.
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Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane and incubate with the primary antibodies overnight at 4°C.

Wash the membrane and incubate with the HRP-conjugated secondary antibody.

Detect the protein bands using a chemiluminescent substrate and an imaging system.

Quantify the band intensities to determine the inhibition of BTK phosphorylation.
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Caption: Simplified BTK signaling pathway and the inhibitory action of Btk-IN-15.

Experimental Workflow for IC50 Determination
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Caption: Workflow for determining the IC50 of Btk-IN-15 using an MTT assay.
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Logical Relationship of Btk-IN-15 Mechanism of Action
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Caption: Logical flow of Btk-IN-15's mechanism from target inhibition to cellular effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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